5-(3-Aminophenyl)-2-methoxyphenol, 95%
Overview
Description
5-(3-Aminophenyl)-2-methoxyphenol, or 5-AP-2-MeOP, is an organic compound with an aromatic ring structure and a phenol moiety. It is a white solid with a melting point of 154-155°C. 5-AP-2-MeOP has a wide range of applications in scientific research, including use as a reagent in organic synthesis and as a substrate in enzyme assays.
Scientific Research Applications
5-AP-2-MeOP is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a substrate in enzyme assays, and as a fluorescent dye for imaging. Additionally, 5-AP-2-MeOP has been used in studies of the biochemical and physiological effects of drugs and other compounds.
Mechanism of Action
The mechanism of action of 5-AP-2-MeOP is not fully understood. However, it is thought to act as a substrate for enzymes involved in the metabolism of drugs and other compounds. It is also thought to bind to certain proteins, resulting in changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-AP-2-MeOP are not well understood. However, it has been shown to inhibit the activity of certain enzymes involved in drug metabolism, resulting in changes in drug concentrations in the body. Additionally, it has been shown to bind to certain proteins, resulting in changes in their structure and function.
Advantages and Limitations for Lab Experiments
5-AP-2-MeOP has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize and is relatively inexpensive. Additionally, it can be used as a substrate in enzyme assays and as a fluorescent dye for imaging. However, it also has some limitations. For example, its mechanism of action is not fully understood and it has limited solubility in aqueous solutions.
Future Directions
There are a number of potential future directions for 5-AP-2-MeOP. These include further research into its mechanism of action, potential applications in drug metabolism and drug delivery, and studies of its biochemical and physiological effects. Additionally, further research into the synthesis and purification of 5-AP-2-MeOP could lead to improved methods for its use in laboratory experiments.
Synthesis Methods
5-AP-2-MeOP can be synthesized from the reaction of 3-aminophenol and 2-methoxybenzaldehyde. The reaction is catalyzed by an acid and proceeds in two steps. In the first step, the 3-aminophenol reacts with the 2-methoxybenzaldehyde to form a Schiff base. In the second step, the Schiff base is hydrolyzed to form the product 5-AP-2-MeOP.
properties
IUPAC Name |
5-(3-aminophenyl)-2-methoxyphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-16-13-6-5-10(8-12(13)15)9-3-2-4-11(14)7-9/h2-8,15H,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APGUDCYTUSCDRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=CC=C2)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20685414 |
Source
|
| Record name | 3'-Amino-4-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20685414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Aminophenyl)-2-methoxyphenol | |
CAS RN |
1261996-67-1 |
Source
|
| Record name | 3'-Amino-4-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20685414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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